Cas no 182237-54-3 (Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester)

Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester structure
182237-54-3 structure
Product Name:Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
CAS No:182237-54-3
MF:C8H15NO4
MW:189.209002733231
CID:113811
PubChem ID:18961663
Update Time:2025-04-18

Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
    • tert-butyl N-ethoxycarbonylcarbamate
    • Imidodicarbonic acid, 1,1-dimethylethyl ethyl ester (9CI)
    • 182237-54-3
    • boc-urethane
    • SCHEMBL343190
    • tert-Butyl ethyl 2-imidodicarbonate
    • Imidodicarbonic acid,1,1-dimethylethyl ethyl ester(9ci)
    • DTXSID30596901
    • DTXCID60547663
    • Inchi: 1S/C8H15NO4/c1-5-12-6(10)9-7(11)13-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
    • InChI Key: UQUYNGRHPOJDLJ-UHFFFAOYSA-N
    • SMILES: O(C(NC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.10015
  • Monoisotopic Mass: 189.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 64.63
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD